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A Comparative Guide to the Synthesis of
Promethium-147

Promethium-147 (Pm-147), a beta-emitting lanthanide with a half-life of 2.62 years, is a
valuable isotope for various industrial and scientific applications, including nuclear batteries,
luminous paints, and thickness gauges. Due to the absence of stable promethium isotopes,
Pm-147 must be synthesized artificially. This guide provides a detailed comparison of the two
primary methods for its production: neutron activation of Neodymium-146 and extraction from
nuclear fission products. This document is intended for researchers, scientists, and
professionals in drug development who require a comprehensive understanding of Pm-147
synthesis.

Data Presentation: A Comparative Overview

The two principal methods for producing Promethium-147 are fundamentally different in their
approach, leading to variations in yield, purity, and the scale of production. The following table
summarizes the key quantitative parameters for each method.
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Parameter

Neutron Activation of
Neodymium-146

Extraction from Fission
Products

Target/Source Material

Highly enriched Neodymium-
146 oxide (1*¢*Nd20s3)

Spent nuclear fuel (historically)
or waste streams from
Plutonium-238 production
(currently at ORNL)

Production Reaction

146Nd(n,y)147Nd N 147Pm + B—

1235(n,f) - “7Pm + other

fission products

Typical Yield

~2.75 mCi/mg of enriched
146Nd (after a ~24-day
irradiation cycle and 60-day
decay period in a high-flux
reactor like HFIR)[1][2]

Cumulative fission yield from
2351 is ~2.25%[3]. Modern
extraction from Pu-238 waste
streams at ORNL yields
"hundreds of curies" per
batch[4].

Product Purity

High, with primary
radioisotopic impurities being
other promethium isotopes
(e.g., ¥8mPm, 1483Pm) which
can be managed by controlling

irradiation and decay times.[1]

[5]

Purity is a significant challenge
due to the complex mixture of
fission products. Requires
extensive and complex
chemical separation processes
to remove other lanthanides

and actinides (e.g., curium).[4]

Generally lower than that from
fission products, as the

product is diluted with any

Potentially very high, as the

promethium is carrier-free (not

Specific Activity unreacted target material. , _ _ _
) ) isotopically diluted with a
However, high enrichment of
) stable element).
the target material can lead to
high specific activity.
Key Advantages - Higher predictability and - Potential for large-scale

control over the production
process.- Generates a cleaner
product with fewer challenging-

to-separate impurities.-

production by processing
existing nuclear waste.- Can
be a more cost-effective

source if the infrastructure for

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://pubmed.ncbi.nlm.nih.gov/30529496/
https://www.researchgate.net/publication/328636145_Reactor_Production_of_Promethium-147
https://www.ornl.gov/news/pure-promethium-ornl-extracts-demand-isotope-plutonium-leftovers
https://impact.ornl.gov/en/publications/reactor-production-of-promethium-147/
https://files01.core.ac.uk/download/pdf/268808496.pdf
https://www.ornl.gov/news/pure-promethium-ornl-extracts-demand-isotope-plutonium-leftovers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1221622?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

Suitable for smaller-scale, on-

demand production.

reprocessing is already in

place.

Key Disadvantages

- Requires a highly enriched
and expensive target material
(**¢Nd).- Dependent on the
availability of high-flux nuclear
reactors.- Production capacity
is limited by the amount of
target material and irradiation

time.

- Involves handling highly
radioactive and complex
mixtures of fission products.-
The separation and purification
processes are complex and
costly.- Historically, processing
of spent nuclear fuel for this
purpose has been curtailed in
some regions due to economic

and waste-related concerns.[1]

Experimental Protocols
Neutron Activation of Neodymium-146

This method involves the irradiation of a stable isotope of neodymium, Neodymium-146, with

neutrons in a nuclear reactor. The resulting Neodymium-147 is radioactive and decays via beta

emission to Promethium-147.

a. Target Preparation:

o Material: Highly enriched Neodymium-146 oxide (Nd203) is the preferred target material.

Enrichments of over 95% are typically used to maximize the production of 4’Nd and

minimize the formation of undesirable side products.[6]

o Encapsulation: The Nd20s3 powder is encapsulated in a high-purity quartz ampoule. This

ampoule is then placed within an aluminum capsule, which is welded shut in an inert

atmosphere (e.g., helium) and leak-tested.[6]

b. Irradiation:

o Facility: A high-flux nuclear reactor, such as the High Flux Isotope Reactor (HFIR) at Oak

Ridge National Laboratory (ORNL), is required to achieve a sufficient neutron flux for efficient

production.[1][2]
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» Conditions: The encapsulated target is placed in a high thermal neutron flux region of the
reactor. A typical irradiation cycle can last for approximately 24 days.[1][2]

e Nuclear Reaction: 1#6Nd + n — 147Nd
c. Post-Irradiation Processing and Decay:

o Cooling: After irradiation, the target is removed from the reactor and allowed to "cool" for a
period. This allows for the decay of short-lived radioisotopes.

o Decay of 1*’Nd: The irradiated target is stored for a specific duration (e.g., 60 days) to allow
the 14’Nd (half-life of ~11 days) to decay into **’Pm.[1][2]

e Reaction: */Nd - %Pm + 3~
d. Chemical Separation and Purification:

o Dissolution: The irradiated target is dissolved in a suitable acid, typically hydrochloric acid
(HCI), to bring the neodymium and promethium into solution.[1]

o Extraction and lon-Exchange Chromatography: A multi-step chromatographic process is
employed to separate the microscopic quantities of promethium from the macroscopic
amounts of unreacted neodymium and other trace impurities.

o Extraction Chromatography: An extraction resin is used to achieve the initial separation of
promethium from neodymium.[1][2]

o lon-Exchange Chromatography: Cation exchange resins are then used for further
purification. The separation is achieved by eluting the column with specific concentrations
of an eluent, such as HCI. The different affinities of the lanthanides for the resin allow for
their separation.[1][2]

Extraction from Fission Products

This method involves the chemical separation of Promethium-147 from the complex mixture of
isotopes present in spent nuclear fuel or other high-level liquid waste. The modern approach at
ORNL focuses on extracting Pm-147 from the waste stream generated during the production of
Plutonium-238.[4][7]
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. Source Material:

The source material is the liquid waste remaining after the separation of Pu-238 from
irradiated Neptunium-237 targets. This waste contains a variety of fission products, including
a significant amount of Pm-147, as well as other lanthanides and actinides.[4][7]

. Initial Separation:

Due to the high radioactivity of the waste, initial processing is conducted in heavily shielded
"hot cells".[4][7]

The primary goal of the initial separation is to isolate a fraction containing the trivalent
lanthanides and actinides from the bulk of the other fission products.[4]

. Separation of Promethium from Other Lanthanides and Actinides:

This is the most challenging step of the process, as promethium shares very similar chemical
properties with other trivalent lanthanides and the minor actinides, particularly americium
(Am) and curium (Cm).

TALSPEAK Process (Trivalent Actinide Lanthanide Separation by Phosphorus-reagent
Extraction from Aqueous Komplexes): This is a solvent extraction process historically used at
ORNL. It utilizes an agueous phase containing a complexing agent that preferentially binds
to actinides, keeping them in the agueous phase, while the lanthanides are extracted into an
organic phase.[6][8][9]

Camphor-BTP Method: A more recent and efficient method involves the use of a ligand
called camphor-BTP (bis-triazinyl pyridine). This method reverses the separation, removing
the curium from the mixture and allowing for a more efficient subsequent purification of the
promethium.[7][10][11]

. Final Purification:

Following the separation from other lanthanides and actinides, the promethium fraction
undergoes further purification steps, likely involving ion-exchange chromatography similar to
the method described for the neutron activation route, to achieve the desired level of purity.

[4117]
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Caption: Workflow for the synthesis of Promethium-147 via neutron activation of Neodymium-
146.
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Caption: Workflow for the extraction of Promethium-147 from nuclear fission products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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